Cas no 31017-44-4 (Benzenesulfonic acid,dodecyl-, cadmium salt (8CI,9CI))
31017-44-4 structure
Product Name:Benzenesulfonic acid,dodecyl-, cadmium salt (8CI,9CI)
CAS No:31017-44-4
MF:C18H29CdO3S
MW:437.897067785263
CID:316480
PubChem ID:3015529
Update Time:2025-04-19
Benzenesulfonic acid,dodecyl-, cadmium salt (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,dodecyl-, cadmium salt (8CI,9CI)
- cadmium,dodecyl benzenesulfonate
- benzenesulfonate, 2-dodecyl-, cadmium salt
- Cadmium dodecylbenzenesulphonate
- 31017-44-4
- EINECS 250-433-6
-
- Inchi: 1S/C18H30O3S.Cd/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)22(19,20)21;/h12-13,15-16H,2-11,14H2,1H3,(H,19,20,21);/p-1
- InChI Key: GJPBOMPCXOKYBJ-UHFFFAOYSA-M
- SMILES: [Cd].S(C1C=CC=CC=1CCCCCCCCCCCC)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 432.0977
- Monoisotopic Mass: 439.087099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 11
- Complexity: 346
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.6
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 43.37
Benzenesulfonic acid,dodecyl-, cadmium salt (8CI,9CI) Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
31017-44-4 (Benzenesulfonic acid,dodecyl-, cadmium salt (8CI,9CI)) Related Products
- 3839-35-8(Hexyl p-Toluenesulfonate)
- 27177-77-1(Benzenesulfonic acid,dodecyl-, potassium salt (1:1))
- 3386-32-1(Octadecyl p-Toluenesulfonate)
- 3386-35-4(n-Octyl-p-Toluenesulfonate)
- 778-28-9(Butyl 4-methylbenzenesulfonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk